1-(2,3-dimethylphenyl)-4-(4-propylbenzoyl)piperazine

• IUPAC Name: [4-(2,3-dimethylphenyl)piperazin-1-yl]-(4-propylphenyl)methanone
• InChI: InChI=1S/C22H28N2O/c1-4-6-19-9-11-20(12-10-19)22(25)24-15-13-23(14-16-24)21-8-5-7-17(2)18(21)3/h5,7-12H,4,6,13-16H2,1-3H3
• InChI Key: MWQILTSFTAENKZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC(=C3C)C
• Molecular Formula: C22H28N2O
• Molecular Weight: 336.5 g/mol

Description

1-(2,3-dimethylphenyl)-4-(4-propylbenzoyl)piperazine, also known as R1482, is a novel compound that has been gaining attention in the scientific community due to its potential therapeutic applications. This compound belongs to the piperazine family and has been synthesized using various methods.

Mechanism of Action

1-(2,3-dimethylphenyl)-4-(4-propylbenzoyl)piperazine acts by inhibiting the reuptake of serotonin, which is a neurotransmitter that is involved in regulating mood, appetite, and sleep. By inhibiting the reuptake of serotonin, this compound increases the levels of serotonin in the synaptic cleft, which enhances its activity and improves mood. This compound has also been shown to have a moderate affinity for the dopamine transporter, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In addition to its antidepressant effects, this compound has been shown to have anxiolytic effects, which may be due to its ability to increase the levels of serotonin in the brain. This compound has also been shown to have analgesic effects, which may be due to its ability to modulate the activity of the opioid system.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2,3-dimethylphenyl)-4-(4-propylbenzoyl)piperazine in lab experiments is its high selectivity for the serotonin transporter, which makes it a useful tool for studying the role of serotonin in various physiological and pathological processes. However, one of the limitations of using this compound is its relatively low potency compared to other SSRIs, which may require higher concentrations of the compound to achieve the desired effects.

Future Directions

There are several future directions for the research on 1-(2,3-dimethylphenyl)-4-(4-propylbenzoyl)piperazine. One of the most promising directions is the development of more potent analogs of this compound that can be used as antidepressants. Another direction is the investigation of the potential therapeutic applications of this compound in other neurological disorders such as anxiety, pain, and addiction. Additionally, the mechanism of action of this compound needs to be further elucidated to better understand its effects on various neurotransmitter systems.
Conclusion:
In conclusion, this compound is a novel compound with potential therapeutic applications in the treatment of depression and other neurological disorders. Its ability to selectively inhibit the serotonin transporter makes it a useful tool for studying the role of serotonin in various physiological and pathological processes. Further research is needed to fully understand the mechanism of action of this compound and to develop more potent analogs for therapeutic use.

Scientific Research Applications

The potential therapeutic applications of 1-(2,3-dimethylphenyl)-4-(4-propylbenzoyl)piperazine have been extensively studied in recent years. One of the most promising applications is its use as an antidepressant. Studies have shown that this compound acts as a selective serotonin reuptake inhibitor (SSRI) and has a high affinity for the serotonin transporter. This makes it an effective antidepressant as it increases the levels of serotonin in the brain, which is known to improve mood and reduce symptoms of depression.